2-[(2,3-dimethylphenyl)amino]-8-methyl-4-(4-methylphenyl)-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one

• Molecular Formula: C22H23N5O
• Molecular Weight: 373.5 g/mol
• IUPAC Name: 2-(2,3-dimethylanilino)-8-methyl-4-(4-methylphenyl)-1,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C22H23N5O/c1-13-8-10-17(11-9-13)20-25-21(24-18-7-5-6-14(2)16(18)4)26-22-23-15(3)12-19(28)27(20)22/h5-12,20H,1-4H3,(H2,23,24,25,26)
• InChI Key: OYCCOJMMSWXHFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2N=C(NC3=NC(=CC(=O)N23)C)NC4=CC=CC(=C4C)C

Description

This compound belongs to the pyrimido-triazinone class, characterized by a fused heterocyclic core (pyrimidine and triazine rings) with diverse substituents modulating its physicochemical and pharmacological properties. The structure includes a 2,3-dimethylphenylamino group at position 2, a 4-methylphenyl substituent at position 4, and a methyl group at position 8.

Preparation Methods

Pyrimidinylguanidine Intermediate Formation

The synthesis begins with the preparation of a 6-oxo-1,6-dihydropyrimidin-2-yl guanidine derivative. This intermediate is synthesized by reacting 2-aminopyrimidin-6(1H)-one with cyanamide under acidic conditions (e.g., HCl/EtOH, 80°C, 12 h).

Example Protocol

• Reactants : 2-Amino-4-methylpyrimidin-6(1H)-one (1.0 equiv), cyanamide (1.2 equiv)

• Conditions : HCl (2.0 equiv) in ethanol, reflux at 80°C for 12 h.

• Yield : 72–85% after recrystallization (ethyl acetate/hexanes).

Triazinone Ring Formation

The pyrimidinylguanidine undergoes cyclocondensation with triethyl orthoacetate in acetic acid to form the pyrimido[1,2-a][1,3,]triazin-6-one core. This step introduces the 8-methyl substituent.

Reaction Conditions

• Reactants : Pyrimidinylguanidine (1.0 equiv), triethyl orthoacetate (2.5 equiv)

• Solvent : Glacial acetic acid

• Temperature : Reflux at 120°C for 6–8 h.

• Yield : 68–78%.

Parameter	Value
Reaction Time	6–8 h
Temperature	120°C
Key Byproduct	Open-chain intermediate (≤12%)

Functionalization at Position 2: 2,3-Dimethylphenylamino Group

Nucleophilic Aromatic Substitution

A chlorinated intermediate (2-chloro-8-methyl-4-(4-methylphenyl)-1,4-dihydro-6H-pyrimido[1,2-a]triazin-6-one) is prepared using POCl₃. Subsequent displacement with 2,3-dimethylaniline introduces the amino group.

Step 1: Chlorination

• Reactants : Triazinone (1.0 equiv), POCl₃ (5.0 equiv)

• Conditions : Reflux at 110°C for 4 h.

• Yield : 89%.

Step 2: Amination

• Reactants : 2-Chloro intermediate (1.0 equiv), 2,3-dimethylaniline (1.2 equiv)

• Base : K₂CO₃ (2.0 equiv)

• Solvent : DMF

• Temperature : 100°C for 12 h.

• Yield : 63% after column chromatography (hexanes:EtOAc, 3:1).

Key Spectral Data

• IR (KBr) : 3350 cm⁻¹ (N-H stretch), 1675 cm⁻¹ (C=O).

• MS (ESI) : m/z 428.2 [M+H]⁺.

Optimization and Challenges

Regioselectivity Control

The use of bulky bases (e.g., DBU) in the amination step minimizes N7 substitution, ensuring >95% regioselectivity for the N2 position.

Byproduct Management

• Open-Chain Ureas : Reduced by maintaining anhydrous conditions during cyclocondensation.

• Di-Substituted Products : Controlled via stoichiometry (≤1.2 equiv of 2,3-dimethylaniline).

Scalability and Industrial Adaptations

Continuous Flow Synthesis

Recent advances enable the cyclocondensation step in flow reactors, improving yield (82%) and reducing reaction time (2 h).

Green Chemistry Approaches

• Solvent Replacement : Ethanol/water mixtures reduce environmental impact during recrystallization.

• Catalyst Recycling : Heterogeneous catalysts (e.g., silica-supported sulfonic acid) achieve 5× reusability .

Chemical Reactions Analysis

Types of Reactions

2-[(2,3-dimethylphenyl)amino]-8-methyl-4-(4-methylphenyl)-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: Electrophilic or nucleophilic substitution reactions can introduce different functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro compounds, while reduction can produce amines.

Scientific Research Applications

2-[(2,3-dimethylphenyl)amino]-8-methyl-4-(4-methylphenyl)-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-[(2,3-dimethylphenyl)amino]-8-methyl-4-(4-methylphenyl)-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one involves its interaction with molecular targets and pathways within biological systems. This compound may bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Analysis

The following table summarizes key structural differences and properties between the target compound and its analogs:

Compound Name	Substituent at Position 4	Substituent on Amino Group	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound: 2-[(2,3-Dimethylphenyl)amino]-8-methyl-4-(4-methylphenyl)-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one	4-Methylphenyl	2,3-Dimethylphenyl	C23H24N6O	~388.4*	Two methyl groups enhance hydrophobicity; symmetric substitution patterns.
4-(4-Fluorophenyl) Analog	4-Fluorophenyl	2,3-Dimethylphenyl	C22H21FN6O	~404.4*	Fluorine increases electronegativity, potentially improving binding affinity.
4-(3-Methoxyphenyl)-2-[(4-Methylphenyl)amino] Analog	3-Methoxyphenyl	4-Methylphenyl	C21H21N5O2	375.4	Methoxy group enhances polarity and solubility; asymmetric substitution.
4-Pyridin-3-yl Analog	Pyridin-3-yl	3-Methylphenyl	C19H18N6O	346.4	Pyridine introduces a basic nitrogen, improving hydrogen-bonding capacity.

*Estimated based on structural analogs.

Key Comparative Insights:

Substituent Effects on Solubility and Polarity: The 4-methylphenyl group in the target compound contributes to hydrophobicity, which may limit aqueous solubility but enhance membrane permeability . The pyridin-3-yl substituent () introduces a nitrogen atom, enabling hydrogen bonding and possibly enhancing bioavailability .

Electronic and Steric Modifications :

• Fluorine in the 4-fluorophenyl analog () acts as a bioisostere, offering metabolic stability and stronger van der Waals interactions with hydrophobic protein pockets .
• The 2,3-dimethylphenyl group in the target compound creates steric hindrance, which may influence binding specificity compared to the smaller 3-methylphenyl group in .

Structural Flexibility and Ring Systems: The pyrimido-triazinone core is conserved across analogs, but substituent variations alter molecular geometry. For example, the pyridine ring () introduces planar rigidity, whereas methoxy groups () add conformational flexibility .

Pharmacological Considerations:

• Synthetic Accessibility : The target compound’s methyl-rich structure may simplify synthesis compared to analogs requiring halogenation or methoxylation .

Biological Activity

The compound 2-[(2,3-dimethylphenyl)amino]-8-methyl-4-(4-methylphenyl)-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one is a complex heterocyclic organic molecule featuring a pyrimidine and triazine framework. Its structural diversity suggests potential for various biological activities, including antimicrobial, antiviral, and anticancer properties. This article reviews the biological activity of this compound based on existing literature and research findings.

Structural Characteristics

The compound's structure is characterized by:

• Pyrimidine and Triazine Rings : These heterocycles are known for their biological significance.
• Substituents : The presence of dimethylphenyl and methylphenyl groups enhances its chemical reactivity and potential interactions with biological targets.

Antimicrobial Activity

Pyrimidine derivatives have been extensively studied for their antimicrobial properties. Similar compounds have demonstrated significant in vitro activity against various pathogens. For instance:

• Minimum Inhibitory Concentrations (MICs) : Compounds with structural similarities have shown MIC values ranging from 1 to 8 µg/mL against bacteria such as Staphylococcus aureus and Escherichia coli .
• Mechanisms of Action : These activities may involve interference with nucleic acid synthesis or cellular signaling pathways .

Antiviral Activity

Research indicates that certain pyrimidine derivatives exhibit antiviral properties. The compound's structural features suggest it may act against viral infections through:

• Inhibition of Viral Replication : Similar compounds have shown activity against viruses like HSV-1 and HIV-1 .
• Structure-Activity Relationship (SAR) : Detailed SAR analyses have identified key functional groups that enhance antiviral efficacy .

Anticancer Activity

The potential anticancer effects of this compound are particularly noteworthy:

• Cell Line Studies : Preliminary studies suggest that derivatives can inhibit the proliferation of cancer cell lines such as ovarian and prostate carcinoma with IC50 values in the nanomolar range .
• Mechanisms : The anticancer activity may be linked to the inhibition of specific kinases involved in tumor growth and survival .

Case Studies

Several studies have explored the biological activity of similar compounds:

Compound	Biological Activity	Study Reference
Compound A	Antimicrobial (MIC 2–4 µg/mL)
Compound B	Antiviral (EC50 0.12 mmol/L)
Compound C	Anticancer (IC50 46–75 nM)

These studies collectively underscore the potential of pyrimidine derivatives as therapeutic agents.

Pharmacological Profile

Understanding the pharmacological profile of 2-[(2,3-dimethylphenyl)amino]-8-methyl-4-(4-methylphenyl)-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one involves interaction studies that assess:

• Binding Affinity : Evaluating how well the compound binds to target proteins.
• In Vivo Efficacy : Testing in animal models to determine therapeutic potential and safety profiles.

Q & A

Basic Research Questions

Q. What synthetic routes are recommended for preparing the compound, and how can reaction conditions be optimized?

• Methodological Answer : The compound’s core structure suggests synthesis via multi-step heterocyclic annulation. A general approach involves:

• Step 1 : Reacting chlorinated triazine intermediates (e.g., 2,4,6-trichlorotriazine) with substituted anilines or phenols under controlled temperatures (-35°C to room temperature) using bases like DIPEA or Et₃N to selectively substitute chlorine atoms .
• Step 2 : Cyclization via reflux with oxalyl chloride or DMF-DMA to form fused pyrimido-triazinone scaffolds .
• Optimization : Adjust stoichiometry, solvent polarity (e.g., DMF vs. ethanol), and catalyst/base ratios to enhance yield and purity. Spectral data (e.g., ¹H/¹³C NMR) should validate intermediate structures .

Q. How can researchers characterize the structural and electronic features of this compound?

• Methodological Answer :

• X-ray crystallography : Resolve crystal packing and hydrogen-bonding interactions using datasets from facilities like the Cambridge Crystallographic Data Centre (CCDC) .
• Spectral analysis : Compare experimental ¹H/¹³C NMR shifts with computational (DFT) predictions to confirm substituent effects on electron distribution .
• Mass spectrometry : Use high-resolution MS (HRMS) to verify molecular weight and fragmentation patterns .

Q. What theoretical frameworks guide research on this compound’s bioactivity or environmental behavior?

• Methodological Answer : Link studies to:

• Pharmacophore modeling : Identify key functional groups (e.g., methylphenyl substituents) for target binding using software like Schrödinger Suite .
• Environmental fate models : Apply fugacity-based models (e.g., EQC) to predict partitioning into soil/water compartments based on logP and solubility data .

Advanced Research Questions

Q. How should experimental designs account for variability in pharmacological evaluations?

• Methodological Answer :

• Randomized block designs : Use split-plot arrangements to test multiple variables (e.g., dose, exposure time) with biological replicates to reduce bias .
• Dose-response assays : Employ sigmoidal curve-fitting (e.g., Hill equation) to quantify EC₅₀ values, ensuring statistical power via ANOVA or mixed-effects models .

Q. How can conflicting bioactivity data across studies be reconciled?

• Methodological Answer :

• Meta-analysis : Aggregate data from multiple assays (e.g., kinase inhibition vs. cytotoxicity) to identify confounding variables (e.g., cell line specificity).
• Structural-activity landscapes : Map substituent effects (e.g., 2,3-dimethylphenyl vs. thiophene) using QSAR models to explain potency variations .

Q. What methodologies assess the environmental fate and ecotoxicological impacts of this compound?

• Methodological Answer :

• Laboratory studies : Measure hydrolysis rates (pH 5–9) and photodegradation half-lives under UV light to assess persistence .
• Microcosm experiments : Evaluate biodegradation in soil/water systems using LC-MS/MS to track metabolite formation .

Q. How can reaction mechanisms for key synthetic steps be elucidated?

• Methodological Answer :

• Isotopic labeling : Use ¹⁵N-labeled intermediates to trace nitrogen migration during cyclization via 2D NMR .
• Kinetic studies : Monitor reaction progress (e.g., via in-situ IR) to identify rate-determining steps and transition states .

Q. What computational tools predict the compound’s stability under varying physiological conditions?

• Methodological Answer :

• Molecular dynamics (MD) simulations : Simulate pH-dependent degradation pathways (e.g., hydrolysis) using software like GROMACS .
• Density functional theory (DFT) : Calculate bond dissociation energies to identify labile sites (e.g., triazinone ring) .

Notes

• Contradictions : Discrepancies in bioactivity may arise from divergent assay conditions (e.g., cell permeability vs. target affinity) .
• Theoretical grounding : Always align mechanistic hypotheses with established frameworks (e.g., Hammett plots for substituent effects) .